Cas no 2228695-44-9 (2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol)

• Product Name: 2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol
• CAS No: 2228695-44-9
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 5774222
• PubChem ID: 165632458
• Update Time: 2025-10-30

2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1948839
• 2228695-44-9
• 2,2-difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol
• 2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol

• Inchi： 1S/C9H9F2NO4/c1-16-7-3-2-5(8(13)9(10)11)4-6(7)12(14)15/h2-4,8-9,13H,1H3
• InChI Key： KYORLKWLFLLEJL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)[N+](=O)[O-])OC)O)F

Computed Properties

• Exact Mass: 233.04996409g/mol
• Monoisotopic Mass: 233.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 75.3Ų

Additional information on 2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol

Introduction to 2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol (CAS No. 2228695-44-9)

2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228695-44-9, is a fluorinated aromatic alcohol that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both fluorine and nitro substituents, which are well-documented for their ability to modulate biological activity and enhance metabolic stability. The structural motif of 2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol combines a hydroxyl group with a highly functionalized aromatic ring, making it a promising candidate for further exploration in drug discovery and development.

The significance of fluorine atoms in medicinal chemistry is well-established, with their incorporation into small molecules often leading to improved pharmacokinetic properties, such as increased lipophilicity and resistance to metabolic degradation. In particular, the electron-withdrawing nature of fluorine can influence the electronic distribution of the molecule, thereby affecting its binding affinity to biological targets. The presence of a nitro group further enhances the reactivity and electronic properties of the aromatic system, providing multiple avenues for chemical modification and functionalization.

The 4-methoxy-3-nitrophenyl moiety in 2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol is particularly noteworthy, as it represents a classic pharmacophore found in numerous bioactive compounds. This aromatic fragment has been extensively studied for its potential role in modulating enzyme activity and receptor binding. The methoxy group introduces steric hindrance and electronic effects that can fine-tune the interaction between the molecule and its target protein or nucleic acid. Meanwhile, the nitro group serves as a handle for further derivatization, allowing chemists to explore diverse chemical space.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the combination of fluorine and nitro substituents in 2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol may confer favorable interactions with key residues in biological targets, such as kinases and transcription factors. These insights have guided the design of novel analogs with enhanced potency and selectivity.

In vitro studies have begun to elucidate the biological profile of 2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol. Initial assays suggest that this compound exhibits modest activity against certain enzymatic targets, with potential applications in therapeutic areas such as oncology and inflammation. The hydroxyl group provides a site for hydrogen bonding interactions, which are critical for stabilizing protein-ligand complexes. Additionally, the fluorinated backbone may contribute to improved pharmacokinetic profiles compared to non-fluorinated analogs.

The synthesis of 2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol presents unique challenges due to the sensitivity of the functional groups involved. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. The introduction of fluorine atoms often requires specialized reagents and conditions to ensure high yields and purity.

As research progresses, 2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol is expected to play a pivotal role in the development of next-generation therapeutics. Its structural features offer a rich scaffold for medicinal chemists to explore new chemical entities with improved efficacy and reduced side effects. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential in addressing unmet medical needs.

The growing interest in fluorinated compounds underscores their versatility as pharmacological tools. The ability to fine-tune molecular properties through strategic substitution has made such molecules indispensable in modern drug discovery. 2,2-Difluoro-1-(4-methoxy-3-nitrophenyl)ethan-1-ol exemplifies this trend, demonstrating how structural complexity can be leveraged to achieve therapeutic benefits.

In conclusion, 2,2-Difluoro - 1 - ( 4 - methoxy - 3 - nitroph enyl ) eth an - 1 - ol ( CAS No . 2228695 -44 -9 ) is a promis ing compoun d with pote ntial appl ications i n pha rmaceutical re sea rch . Its unique struct ure , combi nation o f fuorine an d nitr o su bstitu ents , an d func tio naliz ab le moe ities , make s it a valu able too l f or deve lo p ing no ve thera peu tic s . Further stu dies are war rant ed t o explo re i ts bio lo gical p rofile an d synthe tic po ten tial .